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Compound of Interest

Compound Name:
1-Ethoxy-4-(p-

tolylethynyl)benzene

Cat. No.: B054540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethoxy-4-(p-tolylethynyl)benzene is a disubstituted alkyne derivative of benzene. Its rigid,

linear structure, conferred by the ethynyl linkage, makes it a molecule of interest in materials

science, particularly in the development of liquid crystals. Understanding its fundamental

physicochemical properties, such as melting and boiling points, is crucial for its synthesis,

purification, and application in various fields, including drug development where such core

structures can be starting points for more complex molecules. This guide provides a detailed

overview of the available data for the melting point of 1-Ethoxy-4-(p-tolylethynyl)benzene and

outlines the standard experimental protocols for determining these properties.

Physicochemical Data
The melting point of 1-Ethoxy-4-(p-tolylethynyl)benzene has been reported, while the boiling

point is not readily available in the current literature. This is not uncommon for high molecular

weight, crystalline organic solids, which may decompose at elevated temperatures before

reaching their boiling point under atmospheric pressure.
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Property Value Source

Melting Point 108 °C
TCI Chemicals Safety Data

Sheet[1]

106.0 to 110.0 °C
TCI Chemicals Product

Specification

Boiling Point Data not available
TCI Chemicals Safety Data

Sheet[1]

Experimental Protocols
The following are detailed, standard methodologies for the determination of melting and boiling

points of organic compounds like 1-Ethoxy-4-(p-tolylethynyl)benzene.

Melting Point Determination (Capillary Method)
This method is the most common technique for determining the melting point of a solid organic

compound.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Sample of 1-Ethoxy-4-(p-tolylethynyl)benzene

Procedure:

Sample Preparation: A small amount of the crystalline 1-Ethoxy-4-(p-tolylethynyl)benzene
is finely ground using a mortar and pestle.
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Capillary Tube Packing: The open end of a capillary tube is tapped into the ground sample

until a small amount of the solid (2-3 mm in height) is packed into the sealed end.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point (in this case, around 85-90 °C).

Determination: The heating rate is then slowed to 1-2 °C per minute. The temperature at

which the first liquid droplet is observed is recorded as the beginning of the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.

Reporting: The melting point is reported as a range from the initial to the final temperature.

Boiling Point Determination (Microscale Method)
For cases where a boiling point can be determined, a microscale method is often employed for

small sample quantities.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of the liquid compound

Procedure:

Sample Preparation: A small amount of the substance (if it were liquid) is placed into the

small test tube.
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Inverted Capillary: A capillary tube, sealed at one end, is placed open-end-down into the test

tube containing the liquid.

Heating: The test tube assembly is heated gently in an oil bath.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

Cooling and Determination: The heating is then discontinued. The liquid will begin to cool

and will eventually be drawn up into the capillary tube. The temperature at which the liquid

enters the capillary tube is the boiling point of the substance. This is the point where the

vapor pressure of the substance equals the atmospheric pressure.

Logical Workflow for Physicochemical Property
Determination
The following diagram illustrates the general workflow for the determination of the melting and

boiling points of a solid organic compound.
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Workflow for Melting and Boiling Point Determination

Sample Preparation

Melting Point Determination

Boiling Point Determination (if applicable)

Obtain Pure Crystalline Sample

Grind Sample to Fine Powder Place Sample in Test Tube with Inverted Capillary

For Boiling Point (if liquid or melts low enough)

Pack Capillary Tube

For Melting Point

Heat in Melting Point Apparatus

Observe and Record Melting Range

Report Physicochemical Properties

Heat Sample Assembly

Observe Bubble Stream and Subsequent Liquid Rise

Record Boiling Point Temperature

Click to download full resolution via product page

Caption: General experimental workflow for determining the melting and boiling points of a

solid organic compound.
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Signaling Pathways
The concept of signaling pathways is typically associated with biologically active molecules that

interact with cellular components to elicit a response. 1-Ethoxy-4-(p-tolylethynyl)benzene is a

relatively simple organic molecule primarily of interest in materials science. As such, there are

no known or expected biological signaling pathways directly associated with this compound in

the current scientific literature. Its primary applications are not in the realm of pharmacology or

biochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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